Cas no 71083-49-3 (3-cyano-7-methoxyquinoline)
3-cyano-7-methoxyquinoline structure
Product Name:3-cyano-7-methoxyquinoline
CAS No:71083-49-3
MF:C11H8N2O
MW:184.19402217865
CID:2142330
PubChem ID:15402200
Update Time:2025-04-21
3-cyano-7-methoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-7-methoxyquinoline
- CHEMBL4585360
- BDBM50526524
- 71083-49-3
- BEVFOGIUYIGEEB-UHFFFAOYSA-N
- 7-methoxy-3-cyanoquinoline
- SCHEMBL2201992
- DB-315318
-
- Inchi: 1S/C11H8N2O/c1-14-10-3-2-9-4-8(6-12)7-13-11(9)5-10/h2-5,7H,1H3
- InChI Key: BEVFOGIUYIGEEB-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=CC(C#N)=CN=C2C=1
Computed Properties
- Exact Mass: 184.063662883Da
- Monoisotopic Mass: 184.063662883Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 45.9Ų
3-cyano-7-methoxyquinoline Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Wan Lab Chip, 2020,20, 4528-4538
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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